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Compound of Interest

Compound Name: AM-0902

Cat. No.: B605362

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

AM-0902 is a potent and selective antagonist of the Transient Receptor Potential A1 (TRPA1)
ion channel.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating the role of
TRPAL in various physiological and pathological processes, including pain and inflammation.[3]
Proper preparation of stock solutions is critical for obtaining accurate and reproducible results
in cell culture experiments. This document provides a detailed protocol for the preparation,
storage, and handling of AM-0902 stock solutions.

AM-0902 Properties

A summary of the key chemical and physical properties of AM-0902 is provided in the table
below.
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Property Value Source
Molecular Weight 370.79 g/mol [1]
Formula C17H15CIN6O2 [1]
Appearance White to off-white solid [1]
Purity >98% [4]

Soluble in DMSO to 100 mM
B (37.08 mg/mL) or 150 mg/mL
Solubility _ _ [1][4]
(404.54 mM) with ultrasonic

and warming.

-20°C for 3 years; 4°C for 2
Storage (Powder) [1]
years.

-80°C for 2 years; -20°C for 1
Storage (In Solvent) [1]
year.

Experimental Protocols

Materials
e AM-0902 powder

e Dimethyl sulfoxide (DMSO), cell culture grade, sterile
o Sterile microcentrifuge tubes (1.5 mL or 2 mL)
 Sterile pipette tips

o Vortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation of a 10 mM AM-0902 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many cell culture experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of AM-0902 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000
For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 370.79 g/mol x 0.001 L x 1000 = 3.7079 mg

Procedure:

e Weighing: Carefully weigh out 3.71 mg of AM-0902 powder and place it in a sterile
microcentrifuge tube. To minimize handling of small powder quantities, it is often practical to
weigh a larger amount (e.g., 10 mg) and dissolve it in the appropriate volume of solvent to
achieve the desired concentration.

» Solubilization: Add the calculated volume of sterile DMSO to the microcentrifuge tube
containing the AM-0902 powder. For 3.71 mg, this would be 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex the solution until the compound is completely
dissolved.[5]

e Warming and Sonication (if necessary): If the compound does not fully dissolve, gentle
warming of the solution (e.g., in a 37°C water bath) and/or sonication can be used to aid
dissolution.[1]

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2][6] Store the
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aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term storage (up
to 1 year).[1]

Preparation of Working Solutions for Cell Culture

Working solutions are prepared by diluting the concentrated stock solution into the cell culture
medium to the desired final concentration.

Important Considerations:

» Final DMSO Concentration: The final concentration of DMSO in the cell culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.[7] Always include
a vehicle control (cell culture medium with the same final concentration of DMSO as the
highest concentration of AM-0902) in your experiments.[6]

» Precipitation: Small molecule inhibitors dissolved in DMSO may precipitate when added to
an aqueous solution like cell culture medium.[7] To avoid this, it is recommended to perform
serial dilutions of the stock solution in the cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM AM-0902 stock solution at room

temperature.

» Serial Dilutions: Perform serial dilutions of the thawed stock solution in your complete cell
culture medium to achieve the desired final concentrations. For example, to prepare a 10 uM
working solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the
10 mM stock to 999 pL of cell culture medium).

e Mixing: Gently mix the working solution by pipetting up and down.

o Cell Treatment: Add the prepared working solutions to your cells.

Diagrams
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Caption: Workflow for preparing AM-0902 stock solution.
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Caption: Workflow for preparing working solutions for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of AM-0902 Stock Solutions for Cell Culture
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605362#how-to-prepare-am-0902-stock-solutions-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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